1-allyl-2-imino-10-methyl-5-oxo-N-phenethyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-imino-11-methyl-2-oxo-N-(2-phenylethyl)-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H23N5O2/c1-3-13-28-20(25)18(23(30)26-12-11-17-9-5-4-6-10-17)15-19-22(28)27-21-16(2)8-7-14-29(21)24(19)31/h3-10,14-15,25H,1,11-13H2,2H3,(H,26,30)
• InChI Key: QAOBCSTVPWLHNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC=C)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol
• CAS RN: 489424-16-0

Description

1-allyl-2-imino-10-methyl-5-oxo-N-phenethyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C24H23N5O2 and its molecular weight is 413.481. The purity is usually 95%.
BenchChem offers high-quality 1-allyl-2-imino-10-methyl-5-oxo-N-phenethyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-allyl-2-imino-10-methyl-5-oxo-N-phenethyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modifications

Research focuses on the synthesis and structural modification of pyrimidine derivatives, exploring their chemical properties and potential for further chemical transformations. For example, studies have detailed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, highlighting the versatility of pyrimidine derivatives in organic synthesis (Rahmouni et al., 2014).

Structural and Conformational Studies

Investigations into the molecular and electronic structures of pyrimidine derivatives, such as studies on the conformational flexibility of dihydropyrimidine rings, provide insights into how structural changes impact chemical behavior and reactivity (Shishkin & Antonov, 1996).

Biological Activity Evaluation

There is significant interest in the biological activity of pyrimidine derivatives. For instance, a series of imidazo[1,2-a]pyrimidine derivatives were synthesized and evaluated for their antimicrobial potential, demonstrating the potential medicinal applications of these compounds (Rani et al., 2016).

Reaction Mechanisms and Chemical Behavior

Studies also delve into the reaction mechanisms of pyrimidine derivatives, such as the Dimroth rearrangement and how different substituents and structural modifications affect these processes. This research contributes to a deeper understanding of the chemical behavior of pyrimidine compounds under various conditions (Brown & England, 1967).

Potential for New Drug Development

The structural modifications and subsequent evaluation of biological activities hint at the potential for developing new therapeutic agents based on pyrimidine derivatives. For example, modifications to the pyridine moiety of pyrido[1,2-a]pyrimidine derivatives have been explored to enhance their analgesic properties, underscoring the drug development potential of these compounds (Ukrainets et al., 2015).